Cas no 1017778-44-7 (3-Ethoxy-2,4-difluorocinnamic acid)

• Product Name: 3-Ethoxy-2,4-difluorocinnamic acid
• CAS No: 1017778-44-7
• MF: C₁₁H₁₀F₂O₃
• MW: 228.192110538483
• CID: 4567478
• Update Time: 2025-10-05

3-Ethoxy-2,4-difluorocinnamic acid Chemical and Physical Properties

Names and Identifiers

• 3-Ethoxy-2,4-difluorocinnamic acid
• 2-Propenoic acid, 3-(3-ethoxy-2,4-difluorophenyl)-

• Inchi： 1S/C11H10F2O3/c1-2-16-11-8(12)5-3-7(10(11)13)4-6-9(14)15/h3-6H,2H2,1H3,(H,14,15)
• InChI Key： KEKXZPKFJIPTDE-UHFFFAOYSA-N
• SMILES： C(O)(=O)C=CC1=CC=C(F)C(OCC)=C1F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 4

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Cinnamic acids and derivatives Coumaric acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Cinnamic acids and derivatives Hydroxycinnamic acids and derivatives Coumaric acids and derivatives

Additional information on 3-Ethoxy-2,4-difluorocinnamic acid

3-Ethoxy-2,4-difluorocinnamic Acid: A Comprehensive Overview

3-Ethoxy-2,4-difluorocinnamic acid, identified by the CAS number 1017778-44-7, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound belongs to the family of cinnamic acids, which are widely studied for their potential applications in drug development and material science. The structure of 3-Ethoxy-2,4-difluorocinnamic acid features a cinnamic acid backbone with two fluorine atoms at positions 2 and 4, and an ethoxy group at position 3. These substituents contribute to its unique chemical properties and reactivity.

The synthesis of 3-Ethoxy-2,4-difluorocinnamic acid typically involves a multi-step process that includes fluorination and etherification reactions. Recent advancements in fluorination techniques have enabled more efficient and selective synthesis of this compound. For instance, researchers have explored the use of electrophilic fluorination methods to introduce the fluorine atoms at specific positions on the aromatic ring. Additionally, the ethoxy group is introduced via nucleophilic substitution or etherification reactions, ensuring high purity and yield.

3-Ethoxy-2,4-difluorocinnamic acid has been investigated for its potential as a precursor in drug design. Its structure resembles certain bioactive molecules, making it a valuable starting material for the development of novel pharmaceutical agents. Recent studies have highlighted its role in anti-inflammatory and anti-tumor drug discovery. For example, researchers have reported that derivatives of this compound exhibit potent inhibitory activity against cyclooxygenase enzymes, which are key targets in inflammation-related diseases.

In addition to its pharmacological applications, 3-Ethoxy-2,4-difluorocinnamic acid has shown promise in material science. Its ability to form stable coordination complexes with metal ions has led to its exploration as a building block for metal-organic frameworks (MOFs). These frameworks are highly porous materials with applications in gas storage, catalysis, and sensing technologies. Recent research has demonstrated that incorporating this compound into MOFs enhances their stability and selectivity for specific gas molecules.

The environmental impact of 3-Ethoxy-2,4-difluorocinnamic acid has also been a topic of interest. Studies have shown that it undergoes rapid biodegradation under aerobic conditions, minimizing its persistence in the environment. Furthermore, toxicity assessments indicate that it exhibits low acute toxicity to aquatic organisms, making it a safer option for industrial applications compared to some other cinnamic acid derivatives.

In conclusion, 3-Ethoxy-2,4-difluorocinnamic acid, with its unique chemical structure and versatile properties, continues to be a focal point in both academic research and industrial development. Its potential applications span across drug discovery, material science, and environmental chemistry. As research progresses, new insights into its synthesis methods and functional properties are expected to further expand its utility in various fields.